4-(3-Phenylpropyl)benzoic acid

• CAS RN: 6337-66-2
• Molecular Formula: C16H16O2
• Molecular Weight: 240.30 g/mol
• IUPAC Name: 4-(3-phenylpropyl)benzoic acid
• InChI: InChI=1S/C16H16O2/c17-16(18)15-11-9-14(10-12-15)8-4-7-13-5-2-1-3-6-13/h1-3,5-6,9-12H,4,7-8H2,(H,17,18)
• InChI Key: LUCNGOVVTMVUGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCC2=CC=C(C=C2)C(=O)O

Description

4-(3-Phenylpropyl)benzoic acid is a useful research compound. Its molecular formula is C16H16O2 and its molecular weight is 240.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of regioisomeric olefins 54 (100 mg, 0.42 mmol) and Pd 10% on C (10 mg) in methanol (4 mL) was vigorously stirred under H2 atmosphere (14 psi). The mixture was stirred for 2 hours at room temperature, filtered through Celite and evaporated to afford 55 as an oil. Flash chromatography of the residue gave 55 (88 mg, 88%).